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Cat. No.: B089191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of the

Barium-135 (¹³⁵Ba) isotope, including quantitative data for all naturally occurring barium

isotopes. It details the experimental methodologies used for the precise determination of

isotopic abundances and presents a generalized workflow for these analytical procedures. This

document is intended to serve as a valuable resource for researchers and professionals in

various scientific fields, including drug development, where isotopic labeling and analysis are

critical.

Quantitative Data: Natural Abundance of Barium
Isotopes
Barium (atomic number 56) is composed of seven naturally occurring isotopes. Six of these are

stable, while one, ¹³⁰Ba, is a primordially radioactive isotope with an extremely long half-life.

The isotopic composition of naturally occurring barium is summarized in the table below.
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Isotope
Mass Number
(A)

Atomic Mass
(Da)

Natural
Abundance
(atom %)

Nuclear Spin
(I)

¹³⁰Ba 130 129.9063208 0.106 (1) 0

¹³²Ba 132 131.9050613 0.101 (1) 0

¹³⁴Ba 134 133.9045084 2.417 (18) 0

¹³⁵Ba 135 134.9056886 6.592 (12) 3/2

¹³⁶Ba 136 135.9045759 7.854 (24) 0

¹³⁷Ba 137 136.9058274 11.232 (24) 3/2

¹³⁸Ba 138 137.9052472 71.698 (42) 0

Barium-135, the focus of this guide, has a natural abundance of approximately 6.592%.[1] It is

a stable isotope with a nuclear spin of 3/2, which makes it useful for nuclear magnetic

resonance (NMR) studies.[2][3]

Experimental Protocols for Isotopic Abundance
Determination
The precise and accurate determination of barium's isotopic abundances is primarily achieved

through mass spectrometry techniques. The two most prominent methods are Thermal

Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).[1][2][4][5] These methods require meticulous sample preparation

to isolate barium from the sample matrix and to minimize isobaric interferences (from isotopes

of other elements with the same mass).

A generalized experimental protocol involves the following key stages:

Sample Digestion: The first step is to bring the solid sample into a liquid form. For geological

or other complex matrices, this typically involves acid digestion, where strong acids are used

to dissolve the sample completely.
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Barium Separation using Ion-Exchange Chromatography: To obtain accurate isotopic ratios,

barium must be separated from other elements in the sample matrix.[5][6] This is crucial to

avoid isobaric interferences from elements such as Xenon (Xe), Lanthanum (La), and

Cerium (Ce).[5] The separation is most commonly performed using cation exchange

chromatography.[1][4][6]

The dissolved sample is loaded onto a column packed with a cation exchange resin (e.g.,

AG50W-X12).[1][4]

A sequence of acid washes is then used to selectively elute different elements. For

instance, a common procedure involves using hydrochloric acid (HCl) to remove the bulk

of the matrix elements, followed by nitric acid (HNO₃) to elute the purified barium.[5]

Mass Spectrometric Analysis: The purified barium fraction is then introduced into the mass

spectrometer for isotopic analysis.

Thermal Ionization Mass Spectrometry (TIMS): In TIMS, the purified barium sample is

loaded onto a metal filament (e.g., rhenium).[2] The filament is heated to a high

temperature, causing the barium atoms to ionize.[7][8] The resulting ions are then

accelerated into a magnetic field, which separates them based on their mass-to-charge

ratio.[7] TIMS is known for its high precision and accuracy.[8] To correct for mass

fractionation that can occur during the analysis, a "double-spike" method is often

employed, where a known amount of an artificially enriched isotopic mixture (e.g., ¹³⁰Ba-

¹³⁵Ba) is added to the sample before processing.[9]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS): In MC-ICP-

MS, the sample solution is introduced into a high-temperature argon plasma, which

efficiently ionizes the barium atoms.[1][4] The ions are then extracted into a mass

spectrometer equipped with multiple detectors (Faraday cups) that simultaneously

measure the ion beams of the different isotopes.[5] MC-ICP-MS offers high sample

throughput.[6] Instrumental mass bias is typically corrected using a sample-standard

bracketing method, where the sample is measured alternately with a standard of known

isotopic composition.[1][4]

Data Acquisition and Processing: The detector signals are converted into isotopic ratios.

These raw ratios are then corrected for mass bias and any other instrumental effects to yield
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the final, accurate isotopic abundances.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the determination of barium isotopic

abundance using mass spectrometry.

Sample Preparation Mass Spectrometry Data Processing

Solid Sample Acid Digestion Ion-Exchange Chromatography Purified Barium Solution Ionization (TIMS or ICP) Mass Analyzer (Magnetic Sector) Multi-Collector Detection Raw Isotope Ratios Mass Bias Correction Final Abundance Data

Click to download full resolution via product page

Caption: Generalized workflow for barium isotope analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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